Cas no 1443313-44-7 (1-Allyl-3,5-difluoro-2-(isopentyloxy)benzene)

• Product Name: 1-Allyl-3,5-difluoro-2-(isopentyloxy)benzene
• CAS No: 1443313-44-7
• MF: C₁₄H₁₈F₂O
• MW: 240.288931369781
• CID: 5707809
• PubChem ID: 91657619
• Update Time: 2025-06-07

1-Allyl-3,5-difluoro-2-(isopentyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-3,5-difluoro-2-(isopentyloxy)benzene
• 3-(3,5-Difluoro-2-iso-pentoxyphenyl)-1-propene
• 1443313-44-7

• MDL： MFCD18426671
• Inchi： 1S/C14H18F2O/c1-4-5-11-8-12(15)9-13(16)14(11)17-7-6-10(2)3/h4,8-10H,1,5-7H2,2-3H3
• InChI Key： ISNOKKUXNKTOCM-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(CC=C)=C1OCCC(C)C)F

Computed Properties

• Exact Mass: 240.13257152g/mol
• Monoisotopic Mass: 240.13257152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Allyl-3,5-difluoro-2-(isopentyloxy)benzene

Introduction to 1-Allyl-3,5-difluoro-2-(isopentyloxy)benzene (CAS No. 1443313-44-7)

1-Allyl-3,5-difluoro-2-(isopentyloxy)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 1443313-44-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of aromatic derivatives characterized by the presence of fluoro and alkoxy substituents, which confer unique electronic and steric properties. The molecular structure of 1-Allyl-3,5-difluoro-2-(isopentyloxy)benzene consists of a benzene ring substituted with an allyl group at the 1-position, fluoro atoms at the 3- and 5-positions, and an isopentyloxy group at the 2-position. Such a configuration makes it a promising candidate for further exploration in medicinal chemistry.

The introduction of fluorine atoms into aromatic systems is a well-established strategy in drug design due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. In particular, 3,5-difluoro substitution enhances the compound's resistance to enzymatic degradation, which is crucial for improving pharmacokinetic profiles. The allyl group at the 1-position introduces a reactive site for further functionalization, enabling the synthesis of more complex derivatives. Additionally, the isopentyloxy moiety contributes to hydrophobicity and may influence membrane permeability, making this compound an attractive scaffold for developing bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the structural-activity relationships (SAR) associated with 1-Allyl-3,5-difluoro-2-(isopentyloxy)benzene. Studies suggest that the fluoro substituents enhance binding interactions with biological targets by increasing hydrophobicity and reducing polar surface area. Furthermore, the allyl group can participate in π-stacking interactions or undergo cross-coupling reactions, providing versatility in medicinal chemistry applications. The isopentyloxy group may also play a role in optimizing solubility and bioavailability, which are critical factors in drug development.

In the context of pharmaceutical research, 1-Allyl-3,5-difluoro-2-(isopentyloxy)benzene has been investigated for its potential as an intermediate in the synthesis of novel therapeutic agents. For instance, its structural features make it a suitable precursor for developing kinase inhibitors or antiviral compounds. The fluoro atoms can improve binding affinity to protein targets, while the allyl group allows for further derivatization via palladium-catalyzed reactions such as Suzuki-Miyaura coupling. These attributes have positioned this compound as a valuable building block in synthetic organic chemistry.

The agrochemical sector has also shown interest in this compound due to its structural similarity to known bioactive molecules that exhibit herbicidal or pesticidal properties. The presence of electron-withdrawing fluoro groups can enhance activity against resistant strains of weeds or pests by modulating receptor binding. Additionally, the isopentyloxy substituent may improve environmental stability, reducing degradation under field conditions. Such properties are highly desirable for developing next-generation agrochemicals that are both effective and sustainable.

From a synthetic perspective, 1-Allyl-3,5-difluoro-2-(isopentyloxy)benzene can be prepared through multi-step organic transformations involving fluorination techniques, alkylation reactions, and etherification processes. Recent methodologies have focused on greener synthetic routes, such as photoredox catalysis or enzymatic functionalization, to enhance efficiency and minimize waste. These innovations align with global efforts to promote sustainable chemistry practices in industrial applications.

The pharmacological potential of this compound has been further explored through high-throughput screening (HTS) campaigns and structure-based drug design (SBDD). Initial studies indicate that derivatives of 1-Allyl-3,5-difluoro-2-(isopentyloxy)benzene exhibit promising activity against certain cancer cell lines by inhibiting key signaling pathways. The fluoro substituents are particularly noteworthy for their ability to enhance tumor-specific accumulation due to differences in tissue pH or blood flow dynamics. Moreover, the allyl group provides a handle for covalent targeting strategies that could improve therapeutic specificity.

In conclusion,1-Allyl-3,5-difluoro-2-(isopentyloxy)benzene (CAS No. 1443313-44-7) represents a versatile and innovative compound with significant implications across pharmaceuticals and agrochemicals. Its unique structural features—comprising fluoro groups,allyl, and isopentyloxy substituents—make it a valuable scaffold for developing next-generation bioactive molecules. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemical biology and drug discovery efforts.